Cas no 2138189-18-9 ([3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine)

• Product Name: [3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine
• CAS No: 2138189-18-9
• MF: C₁₀H₁₉F₂NO
• MW: 207.260770082474
• CID: 6069366
• PubChem ID: 165742632
• Update Time: 2025-06-11

[3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [3-(2-cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine
• 2138189-18-9
• EN300-788455
• [3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine

• Inchi： 1S/C10H19F2NO/c1-13-7-10(11,12)8-14-6-5-9-3-2-4-9/h9,13H,2-8H2,1H3
• InChI Key： CTEKJKPTDNNOSR-UHFFFAOYSA-N
• SMILES： FC(CNC)(COCCC1CCC1)F

Computed Properties

• Exact Mass: 207.14347055g/mol
• Monoisotopic Mass: 207.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on [3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine

Introduction to [3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine and Its Significance in Modern Chemical Research

[3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2138189-18-9, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and synthetic organic chemistry. The presence of both fluoro and cyclobutyl substituents in its molecular structure imparts distinct reactivity and stability, making it a valuable candidate for various chemical modifications and functionalizations.

The molecular framework of [3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine consists of a primary amine group attached to a propyl chain that is further substituted with a cyclobutyl ether moiety at the 2-position. The incorporation of two fluorine atoms at the 2,2-position of the propyl chain enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. These features make it an attractive building block for the synthesis of more complex molecules with enhanced pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of novel fluorinated compounds due to their improved biological activity and resistance to degradation. [3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine exemplifies this trend, as it combines the benefits of fluoroalkyl groups with the rigidity provided by the cyclobutyl ring. Such structural motifs have been shown to enhance binding affinity and selectivity in drug-receptor interactions, paving the way for more effective therapeutic agents.

One of the most compelling aspects of [3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine is its versatility in synthetic chemistry. The compound can serve as a precursor for the preparation of various heterocyclic compounds, which are widely used in medicinal chemistry. For instance, its amine functionality can be readily alkylated or acylated to introduce additional substituents, while the fluoroalkyl chain provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Heck couplings. These reactions are pivotal in constructing complex molecular architectures that mimic natural products or designed bioactive molecules.

The cyclobutyl group in [3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine also contributes to its unique physicochemical properties. The rigid cyclic structure enhances steric hindrance around reactive sites, which can be exploited to modulate enzyme binding or improve metabolic stability. This feature is particularly valuable in drug design, where minimizing off-target effects is crucial for achieving therapeutic efficacy while reducing side effects.

Recent studies have highlighted the potential of [3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine in the development of novel agrochemicals. Fluorinated compounds have demonstrated enhanced pesticidal and herbicidal activities due to their improved bioavailability and resistance to environmental degradation. The structural features of this compound make it a promising candidate for designing next-generation agrochemicals that are more effective and environmentally sustainable.

The synthesis of [3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine involves multiple steps that showcase advanced organic synthesis techniques. The preparation typically starts with the fluorination of a suitable precursor followed by etherification with 1-bromo-1-cyclobutylethane. Subsequent nucleophilic substitution reactions introduce the amine functionality, resulting in the final product. Each step requires precise control over reaction conditions to ensure high yield and purity, highlighting the compound's synthetic challenge but also its potential as a research tool.

The role of computational chemistry in understanding and optimizing the properties of [3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine cannot be overstated. Molecular modeling techniques have been employed to predict its binding affinity to various biological targets and to rationalize its reactivity patterns. These computational studies provide valuable insights into how structural modifications can be tailored to enhance specific biological activities, guiding experimental efforts towards more efficient drug discovery campaigns.

In conclusion, [3-(2-Cyclobutylethoxy)-2,2-difluoropropyl](methyl)amine represents a fascinating example of how structural complexity can be leveraged to develop novel compounds with significant applications in pharmaceuticals and agrochemicals. Its unique combination of fluoroalkyl and cyclobutyl substituents offers diverse opportunities for chemical modification and functionalization, making it a cornerstone in modern synthetic organic chemistry. As research continues to uncover new applications for this compound, its importance in advancing chemical science is bound to grow.